Cas no 1806728-59-5 (Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806728-59-5
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4835203
• Update Time: 2025-05-26

Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H10F5NO4/c1-2-20-7(18)3-5-6(21-11(14,15)16)4-17-10(19)8(5)9(12)13/h4,9H,2-3H2,1H3,(H,17,19)
• InChI Key： JBZGWKYTKBYCJE-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1CC(=O)OCC)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 495
• XLogP3: 1.4
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806728-59-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1806728-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the presence of both difluoromethyl and trifluoromethoxy substituents, contribute to its remarkable pharmacological properties and make it an indispensable tool in medicinal chemistry.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity to biological targets. In contrast, the trifluoromethoxy group introduces lipophilicity and electronic modulation, further optimizing drug-like characteristics. These structural elements have been extensively studied in the development of small-molecule inhibitors and agonists. Recent advancements in computational chemistry have enabled the precise modeling of these interactions, allowing researchers to predict and fine-tune the pharmacokinetic profiles of derivatives.

In recent years, Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate has been employed in the synthesis of novel compounds targeting neurological disorders. For instance, studies have demonstrated its utility in creating potent acetylcholinesterase inhibitors, which are critical for managing Alzheimer's disease. The compound's ability to modulate acetylcholine levels in the brain has been a focal point of research, with several preclinical trials yielding promising results. The incorporation of both fluorinated groups not only improves solubility but also enhances bioavailability, making it an attractive candidate for further development.

The role of this compound extends beyond neurology; it has also been explored in cardiovascular drug discovery. The difluoromethyl group's influence on electronic properties has been leveraged to develop novel antihypertensive agents. By fine-tuning the substitution pattern, researchers have been able to achieve selective binding to vascular smooth muscle receptors, leading to reduced blood pressure without significant side effects. These findings underscore the versatility of Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate as a building block for diverse therapeutic applications.

The synthesis of Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have been employed to construct the target molecule with high efficiency and selectivity. These methods not only streamline the synthetic pathway but also minimize waste, aligning with green chemistry principles. The compound's stability under various reaction conditions has further facilitated its use in large-scale production, ensuring consistent quality for pharmaceutical applications.

The pharmacological potential of Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate continues to be explored through innovative research approaches. High-throughput screening (HTS) techniques have been instrumental in identifying novel derivatives with enhanced efficacy and reduced toxicity. By leveraging machine learning algorithms to analyze biological data, researchers have been able to predict promising scaffolds for further optimization. This interdisciplinary approach has accelerated the discovery process and holds great promise for future drug development.

In conclusion, Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable intermediate for developing innovative therapeutics. As research progresses, this compound is expected to play an even greater role in addressing some of the most pressing medical challenges of our time. The continued exploration of its pharmacological properties will undoubtedly lead to groundbreaking discoveries that benefit patients worldwide.